Cas no 67633-59-4 (benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride)
67633-59-4 structure
Product Name:benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride
CAS No:67633-59-4
MF:C30H55ClN2O
MW:495.223508119583
CID:966463
PubChem ID:105490
Update Time:2025-04-19
benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride Chemical and Physical Properties
Names and Identifiers
-
- benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride
- benzyl-dimethyl-[3-(16-methylheptadecanoylamino)propyl]azanium,chloride
- ISOSTEARAMINOPROPALKONIUM CHLORIDE
- Benzenemethanaminium, N,N-dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)-, chloride
- Benzenemethanaminium, N,N-dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)-, chloride (1:1)
- Benzyldimethyl(3-((1-oxoisooctadecyl)amino)propyl)ammonium chloride
- N-(3-Isostearylamido)propyl-N,N-dimethyl-N-benzylammonium chloride
- N,N-Dimethyl-N-(3-((1-oxoisooctadecyl)amino)propyl)benzenemethana- minium chloride
- N-ben
- 67633-59-4
- NS00013797
- ISOSTEARAMINOPROPALKONIUM CHLORIDE [INCI]
- Q27236366
- SCHEMBL10947021
- Benzenemethanaminium, N,N-dimethyl-N-[3-[(1-oxoisooctadecyl)amino]propyl]-, chloride
- EINECS 266-777-5
- 08592GAU19
- benzyl-dimethyl-[3-(16-methylheptadecanoylamino)propyl]azanium;chloride
- UNII-08592GAU19
-
- Inchi: 1S/C30H54N2O.ClH/c1-28(2)21-16-13-11-9-7-5-6-8-10-12-14-19-24-30(33)31-25-20-26-32(3,4)27-29-22-17-15-18-23-29;/h15,17-18,22-23,28H,5-14,16,19-21,24-27H2,1-4H3;1H
- InChI Key: NXQFUHDNRBQQAE-UHFFFAOYSA-N
- SMILES: [Cl-].O=C(CCCCCCCCCCCCCCC(C)C)NCCC[N+](C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 494.4
- Monoisotopic Mass: 494.4
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 21
- Complexity: 454
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
benzyldimethyl[3-[(1-oxoisooctadecyl)amino]propyl]ammonium chloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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